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For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of CCC-0975, a disubstituted sulfonamide compound identified
as a specific inhibitor of Hepatitis B Virus (HBV) covalently closed circular DNA (cccDNA)
formation.[1][2] Adherence to these guidelines is critical to ensure a safe laboratory
environment and proper management of this research compound.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is required at all times when handling CCC-
0975. The following PPE creates a barrier against potential exposure and ensures personal
safety.
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PPE Component Specification

Gloves Nitrile or other chemically resistant gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.

Not generally required under normal handling

Respiratory Protection N ] )
conditions. Use in a well-ventilated area.

Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of CCC-0975 and the safety of
laboratory personnel.

Handling:
e Work should be conducted in a well-ventilated laboratory.

» Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area

thoroughly with water.
» Avoid inhalation of any dust or aerosols.
Storage:
o Store in a tightly sealed container.

« Recommended storage conditions are available from the supplier and should be strictly
followed to ensure compound stability.[3]

Disposal Plan

The disposal of CCC-0975 and any contaminated materials must be handled as chemical
waste in accordance with institutional and local environmental regulations.

Waste Segregation:
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o All materials contaminated with CCC-0975, including gloves, pipette tips, and empty vials,
should be collected in a designated and clearly labeled hazardous waste container.

Disposal Procedure:

e Collection: Place all CCC-0975 waste into a dedicated, sealed, and labeled hazardous waste
container.

e Institutional Protocol: Follow your institution's specific procedures for the pickup and disposal
of chemical waste. Do not dispose of CCC-0975 down the drain.

» Environmental Health and Safety (EHS): Contact your institution's EHS department for
guidance on the proper disposal of antiviral research compounds.[4][5]

Quantitative Data Summary

The following table summarizes key quantitative data for CCC-0975 based on available
research.

Parameter Value Reference
ECso (in HepDES19 cells) 10 uM
Purity 99.49% [3]

Experimental Protocols

While specific experimental protocols will vary based on the research objectives, any procedure
involving CCC-0975 should incorporate the safety and handling guidelines outlined in this
document. All work should be conducted by trained personnel familiar with the handling of
potent research compounds.

Mechanism of Action: Inhibition of HBV cccDNA
Formation

CCC-0975 functions by interfering with the conversion of relaxed circular DNA (rcDNA) to
covalently closed circular DNA (cccDNA) in Hepatitis B Virus. This action reduces the formation
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of the stable cccDNA reservoir, which is crucial for the persistence of HBV infection.[1][2]
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Click to download full resolution via product page

Caption: Inhibition of HBV cccDNA formation by CCC-0975.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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